2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-[2,3-dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C16H17F3N2O/c1-2-9-21(10-15(22)20-11-16(17,18)19)14-8-7-12-5-3-4-6-13(12)14/h1,3-6,14H,7-11H2,(H,20,22)
• InChI Key: DCNFMGOMKIQVRK-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC(=O)NCC(F)(F)F)C1CCC2=CC=CC=C12
• Molecular Formula: C16H17F3N2O
• Molecular Weight: 310.31 g/mol

Description

The compound contains an indenyl group, a propynyl group, an amino group, and a trifluoroethyl group. The indenyl group is a polycyclic compound that is fused to a cyclopentadiene and benzene ring. The propynyl group is a functional group consisting of a propyne attached to a rest of a molecule. The amino group consists of a nitrogen atom attached by single bonds to hydrogen atoms, alkyl groups, aryl groups, or a combination of these three. The trifluoroethyl group is a fluorinated alkyl group, and it’s known for its high electronegativity and small size.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different group. Without specific literature or experimental procedures, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a polycyclic group. Detailed structural analysis would require computational chemistry techniques or experimental methods such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. The amino group might participate in reactions with acids and electrophiles, the alkyne could undergo addition reactions, and the aromatic indenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the functional groups present. For example, the presence of an amino group could result in basic properties, while the trifluoroethyl group could influence the compound’s polarity and boiling point.

Safety and Hazards

Without specific data, it’s hard to predict the safety and hazards associated with this compound. Standard safety procedures should be followed when handling it.

Future Directions

Future research could involve synthesizing the compound and studying its properties in more detail. If the compound shows promising biological activity, it could be further optimized and potentially developed into a therapeutic agent.